2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole

• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol
• IUPAC Name: 2-ethyl-1-(4-methoxy-2,5-dimethylphenyl)sulfonyl-4-methylimidazole
• InChI: InChI=1S/C15H20N2O3S/c1-6-15-16-12(4)9-17(15)21(18,19)14-8-10(2)13(20-5)7-11(14)3/h7-9H,6H2,1-5H3
• InChI Key: IOXLJAQFRAIPNC-UHFFFAOYSA-N
• SMILES: CCC1=NC(=CN1S(=O)(=O)C2=CC(=C(C=C2C)OC)C)C

Description

2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole is a chemical compound that has been extensively studied in the field of medical research. This compound is known for its potential therapeutic benefits and has been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of 2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are molecules that play a role in inflammation and pain.
Biochemical and Physiological Effects:
2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation and pain, lower fever, and inhibit platelet aggregation. This compound has also been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole in lab experiments is its potential therapeutic benefits. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects, making it a useful tool for studying these conditions. However, one limitation of using this compound is its complex synthesis process, which can make it difficult and expensive to obtain.

Future Directions

There are several future directions for research on 2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole. One direction is to further investigate its potential as a treatment for cardiovascular diseases, cancer, and neurological disorders. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 2-ethyl-4-methylimidazole with 4-methoxy-2,5-dimethylbenzenesulfonyl chloride in the presence of a base.

Scientific Research Applications

2-Ethyl-1-(4-methoxy-2,5-dimethyl-benzenesulfonyl)-4-methyl-1H-imidazole has been extensively studied for its potential therapeutic benefits. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. This compound has also been shown to have potential as a treatment for cardiovascular diseases, cancer, and neurological disorders.